Cas no 52131-48-3 (ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER)

ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER structure
52131-48-3 structure
Product Name:ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER
CAS No:52131-48-3
MF:C13H13NO2S
MW:247.3128221035
CID:3347231
PubChem ID:737004
Update Time:2025-04-21

ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER
    • ethyl 2-quinolin-2-ylsulfanylacetate
    • Acetic acid, 2-(2-quinolinylthio)-, ethyl ester
    • STK841241
    • Z19647373
    • ethyl (quinolin-2-ylsulfanyl)acetate
    • AKOS000521129
    • ethyl 2-quinolin-2-ylsulfanylethanoate
    • DTXSID301331623
    • ethyl 2-(quinolin-2-ylsulfanyl)acetate
    • 2-(2-quinolinylthio)acetic acid ethyl ester
    • cid_737004
    • SR-01000401822
    • 52131-48-3
    • CCG-48610
    • 2-(2-quinolylthio)acetic acid ethyl ester
    • CHEMBL1541815
    • BDBM114376
    • HMS1414H13
    • SR-01000401822-2
    • SMR000283235
    • HMS2718D24
    • SR-01000401822-1
    • AB00076753-01
    • MLS000689202
    • CBDivE_011458
    • IFLab1_000871
    • Inchi: 1S/C13H13NO2S/c1-2-16-13(15)9-17-12-8-7-10-5-3-4-6-11(10)14-12/h3-8H,2,9H2,1H3
    • InChI Key: AIHOCXBKNMJTLF-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CSC1C=CC2C(N=1)=CC=CC=2

Computed Properties

  • Exact Mass: 247.06669983Da
  • Monoisotopic Mass: 247.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.5Ų

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